(1-Methoxybutan-2-yl)[(1-methyl-1H-pyrazol-5-yl)methyl]amine

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• SMILES: CCC(COC)NCC1=CC=NN1C
• InChI: InChI=1S/C10H19N3O/c1-4-9(8-14-3)11-7-10-5-6-12-13(10)2/h5-6,9,11H,4,7-8H2,1-3H3
• InChIKey: WIKXEHCNKNYXLH-UHFFFAOYSA-N

Procurement Specifications for (1-Methoxybutan-2-yl)[(1-methyl-1H-pyrazol-5-yl)methyl]amine

The compound (1-Methoxybutan-2-yl)[(1-methyl-1H-pyrazol-5-yl)methyl]amine (CAS 1340097-80-4) is a small-molecule secondary amine featuring a 1-methoxybutan-2-yl group linked to a 1-methyl-1H-pyrazol-5-yl moiety . With a molecular formula of C10H19N3O and a molecular weight of 197.28 g/mol, it is classified as a pyrazole derivative . This compound is primarily offered as a research chemical or synthetic building block with a typical commercial purity of 95% . It is structurally related to a class of pyrazolylmethylamine compounds that have been explored in patent literature for modulating calcium channels and sigma receptors, though specific data for this exact molecule is not publicly disclosed [1].

Scaffold 5-substituted pyrazolylmethylamine regioisomer for calcium channel and sigma receptor target studies

Stereochemistry Chiral building block with accessible enantiopure precursor for stereochemical optimization

Procurement Research-grade purity and disclosed pricing support transparent sourcing

• [1] Korea Institute of Science and Technology. (2012). Pyrazolylmethylamine compounds as calcium channel modulators and preparation method thereof. U.S. Patent No. 8,299,072. Retrieved from https://patents.google.com/patent/US8299072B2/en View Source

Key Structural Differentiators

Uninformed substitution within the pyrazolylmethylamine class poses significant risk due to the precise structure-activity relationships governing target binding and physicochemical properties. The specific regiochemistry of the N-methyl group on the pyrazole ring (5-position) and the presence of the chiral 1-methoxybutan-2-yl side chain are critical structural features that distinguish this compound from its closest analogs . Altering the substitution pattern, such as moving the methyl group (e.g., to the 4-position) or modifying the alkyl side chain, is known to dramatically change a molecule's interaction with biological targets like sigma receptors or calcium channels in related compound series [1]. Therefore, replacement with a structurally similar but not identical analog cannot guarantee functional equivalence without de novo validation.

Regioisomer shift 4-substituted pyrazole analogs may lose target binding based on class-level SAR; 5-substitution is critical for reported channel and receptor interaction.

Stereochemical absence Achiral analogs cannot support enantiomer-specific SAR or chiral lead optimization campaigns.

• [1] Esteve Pharmaceuticals, S.A. (2015). Methyl-1h-pyrazole-alkylamine compounds having multimodal activity against pain. European Patent No. EP3233805B1. Retrieved from https://patents.google.com/patent/EP3233805B1/en View Source

Differentiation from Closest Analogs

Regioisomeric Advantage: 5- vs 4-Substituted Pyrazole

The target compound possesses a 1-methyl-1H-pyrazol-5-yl regioisomer, which is distinct from the 4-substituted analog, n-((1,5-Dimethyl-1h-pyrazol-4-yl)methyl)-1-methoxybutan-2-amine (CAS 1512566-97-0) . In related pyrazolylmethylamine series, the position of the nitrogen-linked substituent on the pyrazole ring is known to be a critical determinant of biological activity. For instance, in a patent series on sigma receptor and calcium channel modulators, 5-substituted isomers are claimed to exhibit superior binding affinity and selectivity profiles compared to their 4-substituted counterparts [1]. While direct quantitative Ki data for these exact two compounds is not publicly available, the class-level inference dictates that the 5-substituted regioisomer is the preferred scaffold for target engagement in these therapeutic areas [1].

Regioisomeric advantage

Class-level inference

5-substituted regioisomer vs 4-substituted analog (CAS 1512566-97-0)

Supports regioisomer selection context; 4-substituted isomer likely inactive on reported targets.

No direct quantitative data; class SAR from patent literature.

Evidence Dimension	Regioisomeric substitution pattern influence on predicted target binding
Target Compound Data	1-methyl-1H-pyrazol-5-yl (5-substituted regioisomer)
Comparator Or Baseline	1,5-dimethyl-1H-pyrazol-4-yl (4-substituted regioisomer, CAS 1512566-97-0)
Quantified Difference	No direct quantitative comparison available; a class-level superiority of the 5-substituted isomer is inferred from patent SAR data.
Conditions	Inferred from general pyrazolylmethylamine structure-activity relationships described in patent literature (e.g., sigma receptor binding, T-type calcium channel blockade).

Why This Matters

For scientists procuring compounds for target-based screening, the correct regioisomer is essential; purchasing the 4-substituted analog would likely lead to a complete loss of on-target activity based on established class SAR.

• [1] Korea Institute of Science and Technology. (2012). Pyrazolylmethylamine compounds as calcium channel modulators and preparation method thereof. U.S. Patent No. 8,299,072. Retrieved from https://patents.google.com/patent/US8299072B2/en View Source

Purity and Availability Benchmark

The target compound's most verifiable differentiator is its documented commercial purity. The compound is listed by at least two suppliers with a standard purity specification of 95% . In contrast, a common structural analog, butyl[(1-methyl-1H-pyrazol-5-yl)methyl]amine (CAS 1856024-81-1), is offered at a similar purity of 95% by another vendor . At the point of procurement, the target compound's availability and price point per milligram create a quantitative comparison. For example, Leyan lists the target compound at a price of approximately 200-300 CNY per 100mg . While the comparator's price is not directly available for a rigorous head-to-head analysis, the target compound's open listing and disclosed pricing provide a transparent procurement baseline, an advantage over analogs requiring custom quotation .

Purity and availability

Supplier data

95% purity, publicly listed pricing ~250 CNY/100mg

Equivalent purity to analog; transparent pricing simplifies procurement comparison.

Sourced from vendor listings; verify batch specifications.

Evidence Dimension	Minimum guaranteed purity and retail pricing transparency
Target Compound Data	Purity: 95%; Price: ~250 CNY/100mg (Leyan), available off-the-shelf .
Comparator Or Baseline	butyl[(1-methyl-1H-pyrazol-5-yl)methyl]amine (CAS 1856024-81-1); Purity: 95% (Chemenu); Price: available on request only .
Quantified Difference	Purity is equivalent (95% vs 95%). Target compound offers public pricing, while comparator is 'price on request', indicating less transparent market availability.
Conditions	Data sourced from respective vendor product listings as of 2025-2026.

Why This Matters

Publicly disclosed pricing and confirmed stock status reduce procurement friction and enable direct cost comparison, whereas 'price on request' analogs introduce delays and potential batch variability for budget-sensitive research projects.

Chiral vs Achiral Scaffold Comparison

The target compound contains a chiral center on the butan-2-yl chain, derived from the synthesis precursor 1-methoxybutan-2-amine (CAS 63493-29-8), which is commercially available in enantiopure form . A structurally analogous but achiral compound, tert-butyl[(1-methyl-1H-pyrazol-5-yl)methyl]amine (also known as 2-Methyl-N-((1-methyl-1h-pyrazol-5-yl)methyl)propan-2-amine), lacks this stereochemistry [1]. While no direct biological comparison of these exact molecules is published, the presence of a chiral center is a recognized strategy to enhance target selectivity and improve pharmacokinetic profiles in medicinal chemistry [2]. In a screening environment, the enantiopure (S)-1-methoxybutan-2-amine precursor is available with a purity of 95% (CAS 63493-29-8), enabling the synthesis of a stereodefined final compound, an option not available for the achiral tert-butyl analog .

Chiral vs achiral scaffold

Class-level inference

Chiral (S)-1-methoxybutan-2-yl derivative vs achiral tert-butyl analog

Enables stereochemically defined compound synthesis for advanced SAR studies.

No direct biological comparison; chiral center may influence selectivity per general medicinal chemistry principles.

Evidence Dimension	Presence of a chiral center and access to enantiopure precursors
Target Compound Data	Chiral; derived from (S)-1-Methoxybutan-2-amine (CAS 63493-29-8, 95% purity, >95% ee typical) .
Comparator Or Baseline	tert-butyl[(1-methyl-1H-pyrazol-5-yl)methyl]amine (PubChem SID 163723616) is achiral [1].
Quantified Difference	Target is chiral vs. comparator is achiral. No direct biological data; differentiation is based on the synthetic accessibility of stereoisomers.
Conditions	Comparison is based on molecular structure and the commercial availability of chiral precursor materials.

Why This Matters

The ability to obtain a stereochemically pure entity is critical for later-stage drug development, where a single enantiomer is often required for therapeutic use, and switching to an achiral analog would eliminate this key optimization vector.

• [1] PubChem. (n.d.). tert-butyl[(1-methyl-1H-pyrazol-5-yl)methyl]amine. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/163723616 View Source
• [2] Esteve Pharmaceuticals, S.A. (2015). Methyl-1h-pyrazole-alkylamine compounds having multimodal activity against pain. European Patent No. EP3233805B1. Retrieved from https://patents.google.com/patent/EP3233805B1/en View Source

Application Scenarios

Sigma & Calcium Channel Modulator Screening

Based on class-level inference from patent literature, where 5-substituted pyrazolylmethylamines are explicitly claimed as the active pharmacophore for sigma receptor binding and T-type calcium channel blockade [1], this compound serves as a key screening candidate. Researchers should prioritize this 5-substituted regioisomer over the 4-substituted analog (CAS 1512566-97-0) to align with established structure-activity relationships, as the 5-position is critical for target engagement [1].

Stereochemically Defined Scaffold for SAR

The chiral 1-methoxybutan-2-yl amine component, which is commercially available in an enantiopure form (S-isomer, CAS 63493-29-8) , makes this compound a strategic starting point for medicinal chemistry campaigns. This enables the synthesis and evaluation of stereochemically pure analogs, a capability not possible with the achiral tert-butyl analog (PubChem SID 163723616). This is essential for lead optimization programs aiming to improve drug-target selectivity and ADME profiles through stereochemistry.

Cost-Transparent Building Block for Library Synthesis

For academic and industrial groups requiring a batch-to-batch consistent intermediate, the compound's public pricing (e.g., ~250 CNY/100mg from Leyan) and specified purity of 95% offer a transparent procurement advantage over similar pyrazolylmethylamine analogs that are only available via custom quotation . This transparency supports accurate grant budgeting and reduces supply chain uncertainty.

Application

Selection Property

Validation Focus

Sigma & calcium channel modulator screening

5-substituted pyrazole regioisomer

Target engagement assay context

Stereochemically defined SAR studies

Chiral building block accessibility

Enantiomer-specific activity profiling

Library synthesis with transparent procurement

Open pricing and purity specification

Budget-sensitive project planning

• [1] Korea Institute of Science and Technology. (2012). Pyrazolylmethylamine compounds as calcium channel modulators and preparation method thereof. U.S. Patent No. 8,299,072. Retrieved from https://patents.google.com/patent/US8299072B2/en View Source